Cas no 58262-23-0 (4H-Pyran-4-one, 2,6-bis(hydroxymethyl)-)

4H-Pyran-4-one, 2,6-bis(hydroxymethyl)- structure
58262-23-0 structure
Product name:4H-Pyran-4-one, 2,6-bis(hydroxymethyl)-
CAS No:58262-23-0
MF:C7H8O4
MW:156.136022567749
CID:1609473

4H-Pyran-4-one, 2,6-bis(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyran-4-one, 2,6-bis(hydroxymethyl)-
    • Inchi: 1S/C7H8O4/c8-3-6-1-5(10)2-7(4-9)11-6/h1-2,8-9H,3-4H2
    • InChI Key: CFQQCVTWZDNEEE-UHFFFAOYSA-N
    • SMILES: C1(CO)OC(CO)=CC(=O)C=1

Computed Properties

  • Exact Mass: 156.04224

Experimental Properties

  • Density: 1.373±0.06 g/cm3(Predicted)
  • Melting Point: 110.2-110.9 °C
  • Boiling Point: 436.2±30.0 °C(Predicted)
  • PSA: 66.76
  • pka: 14.52±0.10(Predicted)

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